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1H-Indole-3-thiol stability and storage
conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1H-Indole-3-thiol

CAS No.: 480-94-4

Cat. No.: S772781

Chemical Identity & Key Properties

The table below summarizes the fundamental identifying information and physicochemical properties for
1H-Indole-3-thiol [1].

Property Value / Description
CAS Number 480-94-4 [1]
Molecular Formula CgH/NS [1]
Molecular Weight 149.21 g-molt [1]
Synonym 3-Mercaptoindole [1]
Appearance Crystalline solid [1]
Melting Point 97-100 °C [1]

Storage & Handling Specifications
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Adhering to the following storage conditions is critical for maintaining the stability of this compound.

Parameter Specification

Recommended -20°C Freezer [1] [2]

Storage

Physical Form Crystalline solid [1]

Hazard Codes Xi (Irritant) [1]

Safety Statements S 26 (In case of contact with eyes, rinse immediately with plenty of water and

seek medical advice) [1]

Stability Considerations & Best Practices

Based on the gathered information, here are some guidelines for handling 1H-Indole-3-thiol:

o Temperature Sensitivity: The explicit instruction to store the compound in a -20°C freezer strongly
suggests that it is sensitive to degradation at higher temperatures, likely due to oxidation or
polymerization [1] [2].

¢ Handling under Inert Atmosphere: For synthetic procedures, it is highly advisable to handle the
compound under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the thiol group.

¢ General Handling: As with all laboratory chemicals, you should use appropriate personal protective
equipment (PPE), including gloves and safety glasses. The hazard code "Xi" (Irritant) indicates it can
cause skin or eye irritation [1].

Application in Organic Synthesis

The search results indicate that 1H-Indole-3-thiol is a useful building block in organic synthesis [1]. One
referenced synthetic route involves the iodine-mediated reaction of indole with thiourea, followed by basic

hydrolysis, achieving a high yield of 89.0% [1].

The diagram below outlines the general workflow for handling this compound in a laboratory setting, based

on the information provided.
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Start: Retrieve 1H-Indole-3-thiol

Click to download full resolution via product page

Frequently Asked Questions

Q1: Why is 1H-Indole-3-thiol stored at -20°C? Storing it at -20°C is essential to slow down its
decomposition. The thiol group is prone to oxidation, which can lead to the formation of disulfide bridges,

and the indole ring system may also be susceptible to degradation over time at higher temperatures.

Q2: What is the first thing I should do before using this compound in a reaction? Always bring the

container from the -20°C freezer to room temperature in a desiccator to prevent moisture condensation,
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which could introduce water and promote side reactions. For maximum stability, perform all weighing and

handling under an inert atmosphere.

Q3: I found a price for this compound that seems very high. Is this normal? Yes, the pricing data from
suppliers indicates that 1H-Indole-3-thiol is an expensive specialty chemical. For example, prices can range
from approximately $58 for 250 mg to over $1,200 for 5 g, depending on the supplier and purity [1]. This

high cost further underscores the importance of proper storage and handling to avoid waste.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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